Cas no 1261981-22-9 (3-(2,4-Difluorophenyl)-5-nitrobenzoic acid)

• Product Name: 3-(2,4-Difluorophenyl)-5-nitrobenzoic acid
• CAS No: 1261981-22-9
• MF: C₁₃H₇F₂NO₄
• MW: 279.195790529251
• MDL: MFCD18319956
• CID: 2621586
• PubChem ID: 53225870
• Update Time: 2025-08-04

3-(2,4-Difluorophenyl)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-DIFLUOROPHENYL)-5-NITROBENZOIC ACID
• 1261981-22-9
• MFCD18319956
• AKOS017552577
• 3-(2,4-Difluorophenyl)-5-nitrobenzoic acid, 95%
• 2',4'-Difluoro-5-nitro[1,1'-biphenyl]-3-carboxylic acid
• DTXSID50689602
• 3-(2,4-Difluorophenyl)-5-nitrobenzoic acid

• MDL： MFCD18319956
• Inchi： 1S/C13H7F2NO4/c14-9-1-2-11(12(15)6-9)7-3-8(13(17)18)5-10(4-7)16(19)20/h1-6H,(H,17,18)
• InChI Key： ORQTVAHMMWCNRJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=C(C=C(C(=O)O)C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 279.03431403Da
• Monoisotopic Mass: 279.03431403Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 83.1Ų